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Compound of Interest

Compound Name: Nonadecyl methane sulfonate

Cat. No.: B15622293 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known chemical properties and

synthetic methodologies related to nonadecyl methanesulfonate. It is important to note that

publicly available experimental data on this specific long-chain alkyl methanesulfonate is

exceptionally limited. Consequently, this document also draws upon established principles of

organic chemistry and data from closely related compounds to provide a predictive and

practical framework for researchers.

Core Chemical Properties
Direct experimental data for the physicochemical properties of nonadecyl methanesulfonate

are not readily available in the scientific literature. However, based on its structure, certain

properties can be inferred. It is expected to be a waxy solid at room temperature with very low

solubility in water and higher solubility in nonpolar organic solvents.

Below is a summary of the basic molecular information that has been identified for nonadecyl

methanesulfonate.
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Property Value Source

CAS Number 62732-72-3
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₂₀H₄₂O₃S
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 362.61 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Synthesis of Long-Chain Alkyl Methanesulfonates:
An Exemplary Protocol
While a specific protocol for the synthesis of nonadecyl methanesulfonate is not published, the

general synthesis of alkyl methanesulfonates is well-established. It typically involves the

reaction of the corresponding alcohol with methanesulfonyl chloride in the presence of a base.

A patent for an invention involving RNA interference describes the synthesis of a similar long-

chain alkyl methanesulfonate, 9-octadecyl-nonadecyl methanesulfonate, providing a valuable

experimental example.[1]

Experimental Protocol: Synthesis of 9-Octadecyl-
nonadecyl Methanesulfonate[1]
This protocol details the activation of a secondary alcohol, 19-hydroxyheptatriacontane, to its

methanesulfonate derivative.[1]

Materials:

19-hydroxyheptatriacontane

Methanesulfonyl chloride

Anhydrous solvent (e.g., dichloromethane)

Base (e.g., triethylamine)
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Procedure:

Dissolve 19-hydroxyheptatriacontane in an anhydrous solvent under an inert atmosphere.

Cool the reaction mixture in an ice bath.

Add the base (e.g., triethylamine) to the solution.

Slowly add methanesulfonyl chloride to the reaction mixture.

Allow the reaction to proceed at a low temperature for a specified time, monitoring the

progress by a suitable method (e.g., thin-layer chromatography).

Upon completion, quench the reaction with a suitable reagent (e.g., water or a mild acid).

Extract the product with an organic solvent.

Wash the organic layer with brine and dry it over an anhydrous salt (e.g., sodium sulfate).

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography on silica gel.

The final product, 9-octadecyl-nonadecyl methanesulfonate, was characterized by ¹H NMR

spectroscopy to confirm its purity.[1]

Proposed Synthesis Workflow for Nonadecyl
Methanesulfonate
The following diagram illustrates a probable synthetic workflow for nonadecyl

methanesulfonate, based on the general principles of alkyl methanesulfonate synthesis.
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Caption: Proposed synthesis workflow for nonadecyl methanesulfonate.
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Properties of the Starting Material: 1-Nonadecanol
Understanding the properties of the precursor alcohol is crucial for planning the synthesis and

purification of nonadecyl methanesulfonate. The properties of 1-nonadecanol are well-

documented.

Property Value

CAS Number 1454-84-8

Molecular Formula C₁₉H₄₀O

Molecular Weight 284.5 g/mol

Appearance White solid

Melting Point 62.0 to 64.0 °C

Boiling Point 344.0 to 346.0 °C (estimated)

Solubility in water 0.004781 mg/L at 25 °C (estimated)

Data sourced from The Good Scents Company.

Reactivity and Stability
Alkyl methanesulfonates are known to be effective alkylating agents due to the good leaving

group nature of the methanesulfonate anion.[2] Short-chain alkyl methanesulfonates, such as

methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-studied

genotoxic agents.[2] While the biological activity of long-chain analogues like nonadecyl

methanesulfonate is not documented, it is reasonable to assume that they would also exhibit

alkylating properties.

The stability of alkyl methanesulfonates can be influenced by factors such as temperature, pH,

and the presence of nucleophiles. Hydrolysis can occur, particularly under basic or acidic

conditions, to regenerate the alcohol and methanesulfonic acid.

Spectroscopic Characterization
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No specific spectroscopic data (NMR, IR, Mass Spectrometry) for nonadecyl methanesulfonate

has been found in the public domain. For researchers synthesizing this compound, the

following are expected characteristic signals:

¹H NMR: A triplet corresponding to the terminal methyl group of the nonadecyl chain, a

multiplet for the methylene group adjacent to the sulfonate ester oxygen shifted downfield

compared to the alcohol precursor, a singlet for the methyl group of the methanesulfonate

moiety, and a complex multiplet for the remaining methylene groups of the long alkyl chain.

¹³C NMR: A signal for the carbon of the methylene group attached to the sulfonate oxygen

shifted significantly downfield, a signal for the methyl carbon of the methanesulfonate group,

and a series of signals for the carbons of the nonadecyl chain.

IR Spectroscopy: Characteristic strong asymmetric and symmetric S=O stretching bands of

the sulfonate group, typically in the regions of 1350-1380 cm⁻¹ and 1170-1180 cm⁻¹,

respectively. C-O stretching vibrations will also be present.

Mass Spectrometry: The molecular ion peak may be observed, along with characteristic

fragmentation patterns including loss of the methanesulfonate group and fragmentation of

the long alkyl chain.

Biological Activity and Signaling Pathways
There is currently no information available in scientific literature or databases regarding the

biological activity or any associated signaling pathways of nonadecyl methanesulfonate. Long-

chain alkyl methanesulfonates are used in some analytical applications, such as in the analysis

of water-soluble vitamins.[2]

Conclusion
Nonadecyl methanesulfonate remains a poorly characterized compound in the public domain.

This guide has synthesized the available information and provided a predictive framework

based on the known chemistry of alkyl methanesulfonates. The provided exemplary synthesis

protocol for a related long-chain alkyl methanesulfonate offers a practical starting point for its

preparation. Further experimental investigation is required to fully elucidate the chemical,

physical, and biological properties of nonadecyl methanesulfonate. Researchers working with
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this compound are encouraged to perform thorough characterization and to handle it with the

appropriate precautions for a potential alkylating agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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